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Compound of Interest

Compound Name: Celangulatin C

Cat. No.: B12390426

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance on the safe and compliant disposal of
Celangulatin C, a sesquiterpene polyol ester utilized in research. Adherence to these
procedures is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance. As a valued researcher, your commitment to safety is paramount, and this guide is
designed to provide clear, actionable steps for the responsible management of this chemical.

While a specific Safety Data Sheet (SDS) for Celangulatin C was not readily available in public
databases, the following procedures are based on established best practices for the disposal of
hazardous chemical waste in a laboratory setting. It is imperative to treat Celangulatin C with
the care required for hazardous materials. Should a specific SDS for Celangulatin C become
available, its guidance must be followed.

Key Chemical and Safety Data

While detailed quantitative data for Celangulatin C is limited, the following information has
been compiled from available sources. Researchers should always strive to consult a
compound-specific SDS for the most accurate information.
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Property Value Source
Chemical Formula C32H42013 [1]
Molecular Weight 634.67 g/mol [1]

Based on general principles for
Known Hazards novel research compounds, [2]

treat as toxic if swallowed.

Store in a tightly closed
container in a dry, well-
ventilated place. Keep locked
up or in an area accessible
Storage only to qualified or authorized [1112]
persons. For solutions, store at
-20°C for up to one month or
-80°C for up to six months to

avoid degradation.

Step-by-Step Disposal Protocol for Celangulatin C

This protocol outlines the necessary steps for the safe disposal of solid Celangulatin C and
solutions containing it.

1. Waste ldentification and Segregation:

» Solid Waste: All disposable materials contaminated with Celangulatin C, such as gloves,
weighing papers, and pipette tips, must be considered hazardous waste.

e Liquid Waste: Unused or waste solutions of Celangulatin C, as well as the first rinse of any
container that held the compound, must be collected as hazardous chemical waste.

e Segregation: Do not mix Celangulatin C waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.

2. Waste Collection and Container Management:
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Containers: Use only approved, leak-proof, and chemically compatible containers for waste
collection. These containers should be obtained from your institution's EHS department.

Labeling: All waste containers must be clearly labeled with a "Hazardous Waste" tag. The
label must include the full chemical name ("Celangulatin C") and any known hazard
characteristics.

Container Handling: Keep waste containers securely closed at all times, except when adding
waste. Store waste containers in a designated and properly ventilated secondary
containment area, away from incompatible materials.

. Disposal of Empty Containers:

Thoroughly empty the original container of all Celangulatin C.

The first rinse of the container must be collected and disposed of as hazardous waste.

After the initial rinse, subsequent rinses may be permissible for drain disposal depending on
local regulations. However, it is best practice to collect all rinses as hazardous waste.

Before disposing of the rinsed container as solid waste, all labels must be completely
removed or defaced.

Rinsed and dried glass containers should be placed in designated glass disposal boxes.

. Requesting Waste Pickup:

Once a waste container is full, or if it is no longer needed, a waste pickup must be requested
from your institution's EHS department.

Do not dispose of Celangulatin C waste down the drain or in the regular trash.[3]

. Emergency Procedures:

Spills: In the event of a spill, immediately alert others in the area. If the spill is large or you
are not trained to handle it, evacuate the area and contact your institution's emergency
response team. For small spills, if you are trained and have the appropriate personal
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protective equipment (PPE), carefully clean the affected area. All materials used for cleanup
must be disposed of as hazardous waste.

o Exposure: In case of skin or eye contact, flush the affected area with copious amounts of
water for at least 15 minutes and seek immediate medical attention. If swallowed, seek
immediate medical attention and provide the SDS if available.[2]

Experimental Workflow for Celangulatin C Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Celangulatin C waste.

Celangulatin C Disposal Workflow

Waste Generation
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¢ Waste Collection & Storage¢
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Caption: Workflow for the safe disposal of Celangulatin C waste.

This guidance is intended to supplement, not replace, your institution's specific policies and
procedures for hazardous waste management. Always consult with your Environmental Health
and Safety department for clarification and to ensure full compliance with all applicable
regulations. By prioritizing safety and proper disposal, you contribute to a secure and
sustainable research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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